Cas no 921777-71-1 (N-(4-{(3-chloro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(4-{(3-chloro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• CAS No: 921777-71-1
• MF: C₁₆H₁₆ClN₃O₂S
• MW: 349.835141181946
• CID: 6401778
• PubChem ID: 25552234
• Update Time: 2025-06-07

N-(4-{(3-chloro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(3-chloro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• Z317415226
• 921777-71-1
• F2202-1524
• AKOS004952131
• N-(4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide
• CHEMBL4515063
• N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• N-[4-[2-(3-chloro-4-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide

• Inchi： 1S/C16H16ClN3O2S/c1-9-2-5-11(6-13(9)17)18-14(21)7-12-8-23-16(19-12)20-15(22)10-3-4-10/h2,5-6,8,10H,3-4,7H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key： AGLUKNWNTPASQD-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(CC(NC3=CC=C(C)C(Cl)=C3)=O)=CS2)=O)CC1

Computed Properties

• Exact Mass: 349.0651756g/mol
• Monoisotopic Mass: 349.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99.3Ų

Additional information on N-(4-{(3-chloro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

N-(4-{(3-chloro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 921777-71-1, known as N-(4-{(3-chloro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The molecule's structure incorporates a thiazole ring, a cyclopropane group, and a substituted phenyl moiety, making it a complex yet fascinating compound for research and development.

Recent studies have highlighted the importance of thiazole derivatives in the field of medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the cyclopropane group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability. This makes it a promising candidate for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of N-(4-{(3-chloro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide involves a series of intricate chemical reactions, including coupling reactions and ring-forming processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays. The use of modern synthetic techniques has also enabled the exploration of structural analogs, which can provide valuable insights into the relationship between structure and function.

In terms of biological activity, this compound has shown remarkable results in preclinical studies. For instance, it has demonstrated potent inhibitory activity against certain kinases involved in cell signaling pathways. This suggests its potential as a lead compound for developing targeted therapies. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

From a materials science perspective, the cyclopropane group in this compound contributes to its mechanical strength and thermal stability. These properties make it suitable for applications in polymer chemistry and advanced materials development. Researchers are actively exploring its potential as a building block for constructing high-performance polymers with tailored properties.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its binding affinity towards specific protein targets, providing valuable information for rational drug design. Moreover, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns, aiding in the prediction of its chemical behavior under various conditions.

In conclusion, N-(4-{(3-chloro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and promising biological activities position it as a key player in future scientific advancements. As research continues to unfold, this compound is expected to contribute significantly to both academic knowledge and industrial innovations.